1-[1-(2-Furylmethyl)-3-piperidinyl]methanamine

• IUPAC Name: [1-(furan-2-ylmethyl)piperidin-3-yl]methanamine
• InChI: InChI=1S/C11H18N2O/c12-7-10-3-1-5-13(8-10)9-11-4-2-6-14-11/h2,4,6,10H,1,3,5,7-9,12H2
• InChI Key: NRNLTSHXEJITJL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=CO2)CN
• Molecular Formula: C11H18N2O
• DSSTOX Substance ID: DTXSID00462967
• Molecular Weight: 194.27 g/mol
• CAS RN: 725212-65-7

Description

1-[1-(2-Furylmethyl)-3-piperidinyl]methanamine is a compound with a furylmethyl group and a piperidinyl group attached to the methylamine. It has a molecular weight of 194.28.

Molecular Structure Analysis

The molecular formula of this compound is C11H18N2O. The InChI code is 1S/C11H18N2O/c12-7-10-3-1-5-13 (8-10)9-11-4-2-6-14-11/h2,4,6,10H,1,3,5,7-9,12H2.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 194.27 g/mol. It’s usually solid, sometimes liquid. The predicted density is 1.059±0.06 g/cm3.

Scientific Research Applications

Antibacterial Agents

A study focused on synthesizing derivatives of furyl(-1-piperazinyl)methanone to assess their antibacterial potential. The compounds showed decent inhibitory activity against both Gram-negative and Gram-positive bacteria, highlighting their potential as therapeutic agents. Notably, a compound with a 2-bromobenzyl group exhibited significant antibacterial activity, suggesting the importance of structural optimization for enhanced efficacy (Abbasi et al., 2018).

Catalytic Applications

Another study described the synthesis of unsymmetrical NCN′ and PCN pincer palladacycles, derived from methanamine derivatives, for catalytic applications. These compounds demonstrated good activity and selectivity in catalysis, indicating their utility in synthetic organic chemistry (Roffe et al., 2016).

Antidepressant-like Activity

Novel derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine were designed as "biased agonists" of serotonin 5-HT1A receptors, showing high receptor affinity and selectivity. The lead compound demonstrated robust antidepressant-like activity in preliminary in vivo studies, suggesting promising drug candidates for depression treatment (Sniecikowska et al., 2019).

Bone Formation Rate Increase

A compound targeting the Wnt beta-catenin signaling pathway was discovered, showing a dose-dependent increase in trabecular bone formation rate in animal models. This research underscores the potential of these derivatives in treating bone disorders (Pelletier et al., 2009).

Alzheimer's Disease Therapy

A series of multifunctional amides, including furyl(1-piperazinyl)methanone derivatives, showed moderate enzyme inhibitory potential against enzymes relevant to Alzheimer's disease and mild cytotoxicity, indicating their potential as therapeutic agents for this condition (Hassan et al., 2018).